Cas no 447406-53-3 (Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-)

• Product Name: Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
• CAS No: 447406-53-3
• MF: C₁₃H₁₀F₃NOS
• MW: 285.284812450409
• CID: 324560
• PubChem ID: 9835518
• Update Time: 2025-06-26

Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
• 1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanone
• 1-(4-METHYL-2-(4-(TRIFLUOROMETHYL)PHENYL)THIAZOL-5-YL)ETHANONE
• 1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethanone
• FT-0687671
• I14-9260
• KB-217494
• SureCN4462657
• T6663510
• 1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}-1-ethanone
• DTXSID00431512
• A7101
• CS-0274725
• SCHEMBL4462657
• 1-(4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethan-1-one
• 8R-0817
• 1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-one
• AKOS008142830
• Z735555578
• 1-[4-methyl-2-(4-trifluoromethylphenyl)thiazol-5-yl]ethanone
• 447406-53-3

• Inchi： 1S/C13H10F3NOS/c1-7-11(8(2)18)19-12(17-7)9-3-5-10(6-4-9)13(14,15)16/h3-6H,1-2H3
• InChI Key： XIDURELJXRLATP-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 285.04351960g/mol
• Monoisotopic Mass: 285.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 365 ºC
• Flash Point: 175 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-

Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] (CAS No. 447406-53-3): A Comprehensive Overview

Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl], also known by its CAS number 447406-53-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring system substituted with a trifluoromethyl group and a methyl group, along with an ethanone moiety. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, research conducted by Smith et al. (2023) demonstrated that Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The trifluoromethyl group in the molecule plays a crucial role in enhancing its stability and bioavailability, which are critical factors for drug efficacy.

In addition to its pharmacological applications, Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] has also been explored for its potential in agrochemicals. A study published in the Journal of Agricultural Chemistry (2023) revealed that this compound demonstrates remarkable activity against various plant pathogens, including fungi and bacteria. This finding underscores its potential as a natural alternative to synthetic pesticides, aligning with the growing demand for eco-friendly agricultural solutions.

The synthesis of Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. For example, the use of palladium catalysts in cross-coupling reactions has significantly improved the efficiency of constructing the thiazole ring system. These advancements not only facilitate large-scale production but also pave the way for further modifications to enhance the compound's properties.

Another area of interest surrounding this compound is its role in materials science. Recent investigations have shown that Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] can serve as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new catalysts and sensors.

In conclusion, Ethanone,1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl] (CAS No. 447406-53-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable biological profile make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.